Cas no 2034425-28-8 (2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide)

2-(1H-Indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide is a heterocyclic compound featuring an indole-thiophene-pyrazine scaffold, which may exhibit potential pharmacological or material science applications. Its molecular structure combines multiple aromatic systems, offering opportunities for π-π stacking interactions and enhanced binding affinity in biological targets. The presence of both indole and thiophene moieties suggests possible utility in medicinal chemistry, particularly in the development of kinase inhibitors or GPCR modulators. The acetamide linker provides flexibility for further derivatization. This compound’s unique architecture may also lend itself to organic electronic applications due to its conjugated backbone. Careful handling is advised due to its complex reactivity profile.
2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide structure
2034425-28-8 structure
Product Name:2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide
CAS No:2034425-28-8
MF:C19H16N4OS
MW:348.421542167664
CID:5334821
Update Time:2025-05-26

2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-1-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide
    • 2-indol-1-yl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]acetamide
    • 2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide
    • Inchi: 1S/C19H16N4OS/c24-18(12-23-9-5-14-3-1-2-4-17(14)23)22-11-16-19(21-8-7-20-16)15-6-10-25-13-15/h1-10,13H,11-12H2,(H,22,24)
    • InChI Key: DJNNSCQGWIGGJI-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C(CNC(CN2C=CC3C=CC=CC2=3)=O)=NC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 463
  • XLogP3: 2.2
  • Topological Polar Surface Area: 88

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Additional information on 2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide

2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide: A Comprehensive Overview

2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide is a complex organic compound with the CAS number 2034425-28-8. This compound is notable for its unique structure, which combines an indole moiety, a thiophene ring, and a pyrazine ring, all connected through an acetamide functional group. The combination of these structural elements gives rise to a molecule with potential applications in various fields, including pharmaceuticals and materials science.

The indole group, characterized by its bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds. Its presence in 2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide suggests that this compound may exhibit interesting biological activities. Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs.

The thiophene ring, another key component of this molecule, is known for its aromaticity and stability. Thiophene derivatives are widely used in organic electronics due to their excellent electronic properties. In the context of 2-(1H-indol-1-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide, the thiophene group may enhance the compound's electronic properties, making it a potential candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs).

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, adds another layer of complexity to this compound's structure. Pyrazine derivatives are known for their ability to coordinate with metal ions, which can be exploited in the design of metalloorganic frameworks (MOFs) and other coordination polymers. Recent research has shown that pyrazine-containing compounds can serve as building blocks for constructing porous materials with high surface areas, which are valuable for gas storage and catalysis.

The acetamide functional group plays a crucial role in determining the compound's solubility and reactivity. Acetamides are commonly used as intermediates in organic synthesis due to their versatility and ease of modification. In 2-(1H-indol-1-y...

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